Cas no 898424-96-9 (4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide)

• Product Name: 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide
• CAS No: 898424-96-9
• MF: C₁₉H₂₉NO₃S
• MW: 351.503464460373
• CID: 6530133
• Update Time: 2025-06-07

4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide
• 4-tert-butyl-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)benzamide

• Inchi： 1S/C19H29NO3S/c1-14(2)12-20(17-10-11-24(22,23)13-17)18(21)15-6-8-16(9-7-15)19(3,4)5/h6-9,14,17H,10-13H2,1-5H3
• InChI Key： HNLQJQYCBWYAPA-UHFFFAOYSA-N
• SMILES： C(N(C1CCS(=O)(=O)C1)CC(C)C)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide

Professional Introduction to Compound with CAS No. 898424-96-9 and Product Name: 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide

The compound in question, identified by the CAS number 898424-96-9, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide, provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the compound's properties, potential applications, and recent advancements in research that highlight its significance.

At the core of this compound's structure is a benzamide moiety, which is a well-known pharmacophore in medicinal chemistry. The benzamide group is characterized by its amide bond (-CO-NH-) attached to a benzene ring. This moiety is frequently found in drugs due to its ability to interact with biological targets such as enzymes and receptors. In this particular compound, the benzamide is further modified by the presence of a 4-tert-butyl group, which serves as a sterically hindering substituent. This modification can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The presence of the 1,1-dioxo-1lambda6-thiolan-3-yl group adds another layer of complexity to the molecule. This moiety suggests the involvement of a thiolane ring, which is a cyclic sulfide structure containing sulfur and oxygen atoms. Thiolane derivatives have been studied for their potential bioactivity, including antimicrobial and anti-inflammatory properties. The 1,1-dioxo part indicates the presence of two oxygen atoms in a specific arrangement, likely forming an ester or ketone functionality within the thiolane ring. This structural feature could contribute to the compound's reactivity and interaction with biological systems.

The final part of the product name, N-(2-methylpropyl), refers to an alkyl group attached to the nitrogen atom of the amide bond. The 2-methylpropyl group (isobutyl group) is a branched alkyl chain that can affect the compound's physicochemical properties, such as lipophilicity and metabolic pathways. This group may also play a role in modulating the compound's interactions with biological targets by influencing its conformation and electronic properties.

Recent research in medicinal chemistry has highlighted the importance of understanding how structural modifications can impact biological activity. The compound described here is a prime example of how combining multiple pharmacophoric elements can lead to novel molecules with potential therapeutic applications. Studies have shown that benzamide derivatives can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The specific modifications in this compound may enhance or alter these activities compared to simpler benzamide structures.

In terms of synthetic chemistry, the preparation of such complex molecules requires careful planning and expertise. The synthesis of 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide would likely involve multi-step reactions, including functional group transformations such as oxidation, reduction, and nucleophilic substitution. Advanced techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions or enzymatic catalysis, may be employed to achieve high yields and purity.

One area of interest in pharmaceutical research is the development of kinase inhibitors, which are compounds that target kinases—enzymes involved in cell signaling pathways. Benzamide derivatives have been explored as kinase inhibitors due to their ability to bind to ATP pockets on these enzymes. The structural features of this compound, particularly the 4-tert-butyl and thiolan-3-yl moieties, could potentially enhance its binding affinity to specific kinases or modulate its selectivity profile.

Another promising application lies in the field of drug discovery for neurological disorders. Kinase inhibitors have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating aberrant signaling pathways associated with these diseases. The unique structure of this compound may offer advantages over existing kinase inhibitors by providing improved pharmacokinetic properties or enhanced target specificity.

The development of new therapeutic agents often involves rigorous testing in preclinical models to assess efficacy and safety. In vitro studies using cell lines and enzyme assays can provide initial insights into the biological activity of a compound. Subsequent in vivo studies in animal models allow researchers to evaluate pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies are crucial for determining whether a compound has sufficient potential to proceed to clinical trials.

Advances in computational chemistry have also played a significant role in drug discovery research. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level. These predictions can guide synthetic efforts by identifying key structural features that are important for binding affinity or selectivity. Additionally, virtual screening methods allow researchers to rapidly evaluate large libraries of compounds for potential bioactivity before conducting expensive experimental assays.

The integration of experimental data with computational models has led to more efficient drug discovery processes. By leveraging both wet lab experiments and computational tools, researchers can accelerate the identification and optimization of lead compounds like 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzamide. This integrated approach has been instrumental in bringing new drugs to market more quickly while reducing costs associated with traditional discovery methods.

In conclusion,4-tert-butyl-N-(1lambda6-thiolan)-N(2-methylpropyI)benzamide (CAS No 89842 4969) represents an intriguing example oI how structural complexity can lead lo novel bioactive molecules with potential therapeutic applications Its unique combination oI pharmacophoric elements makes it oI great interest Ior further study iIin both academic Iundamental research Iield